Cas no 1803591-43-6 (2-[4-(aminomethyl)-1,1-dioxo-1λ?-thian-4-yl]acetic acid hydrochloride)

• Product Name: 2-[4-(aminomethyl)-1,1-dioxo-1λ?-thian-4-yl]acetic acid hydrochloride
• CAS No: 1803591-43-6
• MF: C₈H₁₆ClNO₄S
• MW: 257.73494052887
• CID: 4616826
• PubChem ID: 121605256
• Update Time: 2025-06-08

2-[4-(aminomethyl)-1,1-dioxo-1λ?-thian-4-yl]acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-(aminomethyl)-1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetic acid hydrochloride
• 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetic acid hydrochloride
• 2-[4-(aminomethyl)-1,1-dioxo-1λ?-thian-4-yl]acetic acid hydrochloride

• Inchi： 1S/C8H17NO4S.ClH/c9-6-8(5-7(10)11)1-3-14(12,13)4-2-8;/h12-13H,1-6,9H2,(H,10,11);1H/p-2
• InChI Key： WPNWJUFFJHNSHQ-UHFFFAOYSA-L
• SMILES： C(O)(=O)CC1(CN)CCS([O-])([O-])CC1.[H]Cl

Additional information on 2-[4-(aminomethyl)-1,1-dioxo-1λ?-thian-4-yl]acetic acid hydrochloride

Introduction to 2-[4-(Aminomethyl)-1,1-dioxo-1λ⁶-thian-4-yl]acetic Acid Hydrochloride (CAS No. 1803591-43-6)

2-[4-(Aminomethyl)-1,1-dioxo-1λ⁶-thian-4-yl]acetic acid hydrochloride (CAS No. 1803591-43-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of thianes, which are sulfur-containing heterocyclic compounds. The presence of the aminomethyl and dioxo functionalities imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular structure of 2-[4-(aminomethyl)-1,1-dioxo-1λ⁶-thian-4-yl]acetic acid hydrochloride is characterized by a thiane ring with a sulfur atom in the 1λ⁶ oxidation state, an aminomethyl group at the 4-position, and an acetic acid moiety attached to the 2-position. The hydrochloride salt form enhances its solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from thiane-based compounds. The unique combination of functionalities in 2-[4-(aminomethyl)-1,1-dioxo-1λ⁶-thian-4-yl]acetic acid hydrochloride has led to its exploration as a potential lead compound for drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

Anti-Inflammatory Activity: One of the key areas of interest is the anti-inflammatory potential of 2-[4-(aminomethyl)-1,1-dioxo-1λ⁶-thian-4-yl]acetic acid hydrochloride. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Antimicrobial Activity: Another significant aspect of this compound's biological profile is its antimicrobial activity. Research has shown that 2-[4-(aminomethyl)-1,1-dioxo-1λ⁶-thian-4-yl]acetic acid hydrochloride exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This property makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

Antitumor Activity: The antitumor potential of 2-[4-(aminomethyl)-1,1-dioxo-1λ⁶-thian-4-yl]acetic acid hydrochloride has also been investigated. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival.

Beyond its direct biological activities, 2-[4-(aminomethyl)-1,1-dioxo-1λ⁶-thian-4-yl]acetic acid hydrochloride has also been explored as a scaffold for the design of more potent and selective derivatives. Through structural modifications and optimization, researchers aim to enhance the therapeutic index and reduce potential side effects. For example, the introduction of additional functional groups or changes in the substitution pattern can significantly impact the compound's pharmacokinetic properties and target selectivity.

The synthesis of 2-[4-(aminomethyl)-1,1-dioxo-1λ⁶-thian-4-yl]acetic acid hydrochloride typically involves multi-step procedures that include ring formation, functional group introduction, and salt formation. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. These improvements are crucial for ensuring adequate supply for both research purposes and potential clinical applications.

In conclusion, 2-[4-(aminomethyl)-1,1-dioxo-1λ⁶-thian-4-yl]acetic acid hydrochloride (CAS No. 1803591-43-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.